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Compound of Interest

Compound Name: Shofu Hybond

Cat. No.: B1166243

A detailed review of in-vitro studies reveals key differences in the bond strength of Shofu and
3M resin-modified glass ionomer (RMGI) cements. While direct comparative data between
Shofu Hybond and RelyX Luting Plus is limited, existing research on similar material classes
provides valuable insights for researchers and dental professionals.

This guide synthesizes available data on the bond strength of Shofu Hybond series cements
and 3M's RelyX Luting Plus, focusing on shear bond strength to dentin, a critical factor for the
clinical success of dental restorations.

Quantitative Data Summary

A review of available literature provides the following bond strength values for cements from
both manufacturers. It is important to note that the data for the Shofu product is for a
conventional glass ionomer cement, as directly comparable data for their resin-modified glass
ionomer was not available in peer-reviewed literature.

Cement Brand and Mean Shear Bond Standard Deviation
Substrate
Type Strength (MPa) (MPa)

Shofu HY-Bond Glass
lonomer CX Dentin 6.11 0.19
(Conventional GIC)

3M RelyX Luting 2 N 1.53 (Shear Peel
Not Specified Not Reported
(RMGI) Bond Strength)
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Experimental Protocols

The methodologies employed in the cited studies to determine shear bond strength are crucial
for interpreting the results.

Study on Shofu HY-Bond Glass lonomer CX Cement

An in-vitro study evaluated the shear bond strength of Shofu's HY-Bond glass ionomer CX
cement. The experiment was conducted under controlled ambient temperature conditions
(24+2°C). The cement was mixed according to the manufacturer's instructions and applied to
the prepared tooth surface. A universal testing machine was used to apply a shearing force at a
crosshead speed of 0.5 mm/min until bond failure occurred.

Study on 3M RelyX Luting 2

In a separate in-vitro investigation, the shear peel bond strength of RelyX Luting 2, a resin-
modified glass ionomer cement, was assessed. While the specific substrate was not detailed in
the available abstract, the study involved bonding procedures followed by storage in distilled
water at 37°C for 24 hours prior to testing in a universal testing machine.[1] It is important to
distinguish shear peel bond strength from pure shear bond strength, as the testing modality
can influence the results.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for determining the shear
bond strength of dental cements.
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Typical workflow for a shear bond strength studly.
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Discussion

The available data indicates a notable difference in the reported bond strength values between
the Shofu conventional glass ionomer cement and the 3M resin-modified glass ionomer
cement. The shear bond strength of Shofu's HY-Bond glass ionomer CX to dentin was found to
be 6.11 MPa. In contrast, the shear peel bond strength of RelyX Luting 2 was reported as 1.53
MPa.[1]

It is critical to acknowledge the limitations of this comparison. The data for the Shofu product is
for a conventional glass ionomer, not a resin-modified one, which is the direct competitor to
RelyX Luting Plus. Resin-modified glass ionomers are generally expected to exhibit higher
bond strengths than their conventional counterparts due to the addition of resin components
that enhance adhesion. Furthermore, the testing methodologies, particularly the distinction
between shear bond strength and shear peel bond strength, can significantly impact the
measured values.

To provide a definitive comparison between Shofu Hybond RMGI and RelyX Luting Plus,
further in-vitro studies that directly compare these two specific materials under identical,
standardized testing conditions are necessary. Researchers are encouraged to conduct such
studies to provide the dental community with clear, evidence-based guidance on the selection
of luting cements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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